Cas no 2171648-47-6 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopent-4-ynoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopent-4-ynoic acid
• CAS No: 2171648-47-6
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5814588
• PubChem ID: 165562338
• Update Time: 2025-06-08

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopent-4-ynoic acid
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]pent-4-ynoic acid
• 2171648-47-6
• EN300-1504144

• Inchi： 1S/C26H28N2O5/c1-3-9-23(25(30)31)28-24(29)17(2)10-8-15-27-26(32)33-16-22-20-13-6-4-11-18(20)19-12-5-7-14-21(19)22/h1,4-7,11-14,17,22-23H,8-10,15-16H2,2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： VFYOGSDBXFZJHT-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C)C(NC(C(=O)O)CC#C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopent-4-ynoic acid

Comprehensive Overview of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopent-4-ynoic acid (CAS No. 2171648-47-6)

The compound 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopent-4-ynoic acid (CAS No. 2171648-47-6) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring an alkyne functional group and Fmoc protection, makes it invaluable in click chemistry applications and drug discovery. Researchers increasingly seek this compound due to its role in proteomics and biomarker development, aligning with the growing demand for precision medicine tools.

In recent years, the scientific community has shown heightened interest in Fmoc-protected building blocks like 2171648-47-6, particularly for their compatibility with solid-phase peptide synthesis (SPPS). The compound’s terminal alkyne moiety enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of bioorthogonal chemistry. This property addresses the trending need for site-specific protein labeling, a hot topic in antibody-drug conjugate (ADC) research and diagnostic probe development.

The 2-methylpentanamido backbone of 2171648-47-6 contributes to enhanced metabolic stability in peptide-based therapeutics, a critical factor in peptidomimetic drug design. As pharmaceutical companies explore oral peptide drugs—a frequently searched term in drug delivery forums—this compound’s structural features offer valuable insights for overcoming enzymatic degradation challenges. Its application extends to peptide stapling techniques, which dominate discussions in cell-penetrating peptide optimization.

From a synthetic chemistry perspective, the Fmoc group in 2171648-47-6 provides orthogonal protection during stepwise peptide elongation, a process central to automated peptide synthesizers. Laboratories focusing on high-throughput screening often prioritize such compounds due to their compatibility with combinatorial chemistry workflows. The compound’s carboxylic acid terminus further allows direct resin loading, streamlining peptide library production—an area gaining traction in AI-driven drug discovery platforms.

Quality control of 2171648-47-6 involves rigorous HPLC and LC-MS analysis, reflecting industry standards for GMP-grade peptide intermediates. With increasing searches for peptide purity standards, suppliers emphasize batch-to-batch consistency through chromatographic characterization. The compound’s stability under ambient storage conditions also makes it practical for global distribution, addressing logistical concerns in multinational research collaborations.

Emerging applications include the use of 2171648-47-6 in fluorescent probe construction, particularly for super-resolution microscopy—a technique revolutionizing cellular imaging. Its alkyne handle facilitates conjugation with azide-modified fluorophores, enabling precise subcellular targeting. This aligns with the surge in single-molecule imaging studies, frequently queried in biophysics research databases.

In material science, derivatives of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopent-4-ynoic acid contribute to biofunctionalized hydrogels for 3D cell culture systems. The compound’s dual reactivity (Fmoc deprotection + alkyne conjugation) supports the creation of peptide-polymer hybrids, a frontier in tissue engineering scaffolds. Such innovations respond to the booming interest in organ-on-a-chip technologies and personalized regenerative medicine.

Regulatory considerations for CAS 2171648-47-6 focus on REACH compliance and non-hazardous classification, making it accessible for academic and industrial labs. Documentation typically includes detailed spectral data (1H NMR, 13C NMR, HRMS) and structural elucidation reports—information highly sought after in patent applications and journal submissions. The compound’s structure-activity relationship (SAR) profiles are frequently referenced in medicinal chemistry publications.

Future directions for this compound involve continuous flow peptide synthesis adaptations, where its kinetic parameters are being optimized for microreactor technologies. With the pharmaceutical industry’s shift toward green chemistry principles, researchers are investigating metal-free click reactions using 2171648-47-6 derivatives. These developments correlate with search trends around solvent-free peptide coupling and catalytic waste reduction strategies.